Cas no 179123-09-2 (Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)-)

• Product Name: Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)-
• CAS No: 179123-09-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 113103
• PubChem ID: 45115756
• Update Time: 2025-04-18

Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)-
• 3-(1-METHYLETHYL)PYRIDO[2,3-B]PYRAZIN-2(1H)-ONE
• 3-propan-2-yl-1H-pyrido[2,3-b]pyrazin-2-one
• Pyrido[2,3-b]pyrazin-2(1H)-one, 3-(1-methylethyl)- (9CI)
• 3-isopropyl-1h-pyrido[2,3-b]pyrazine-2-one
• 179123-09-2
• 3-(Propan-2-yl)pyrido[2,3-b]pyrazin-2(1H)-one
• DTXSID30668339
• 3-Isopropylpyrido[2,3-b]pyrazin-2(1H)-one

• Inchi： 1S/C10H11N3O/c1-6(2)8-10(14)12-7-4-3-5-11-9(7)13-8/h3-6H,1-2H3,(H,12,14)
• InChI Key： CPLRTZSWHQXLMU-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)=NC2=C(C=CC=N2)N1

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.35